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Technical Monograph: Acetaminophen Mercapturate & Disodium Salt Standards

Executive Summary
Acetaminophen Mercapturate (APAP-NAC) is the terminal downstream metabolite of the

hepatotoxic N-acetyl-p-benzoquinone imine (NAPQI) pathway. Its presence in urine or plasma

serves as a definitive biomarker for the activation of the cytochrome P450 oxidative pathway

and the subsequent detoxification via glutathione (GSH) conjugation.

While the biological entity exists as a free acid (N-acetyl-S-(4-acetamidophenyl)-L-cysteine),

the Disodium Salt form is frequently utilized in analytical chemistry as a reference standard due

to its superior aqueous solubility and stability in LC-MS/MS mobile phases. This guide details

the physicochemical properties, metabolic genesis, and a validated protocol for the

quantification of APAP-NAC.

Chemical Identity & Physicochemical Properties
The nomenclature for this compound can be variable in literature. The table below establishes

the definitive chemical identity for the researcher.
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Property Specification

Primary Analyte Name Acetaminophen Mercapturate (APAP-NAC)

IUPAC Name
(2R)-2-acetamido-3-[(5-acetamido-2-

hydroxyphenyl)sulfanyl]propanoic acid

CAS Number (Free Acid)
52372-86-8 (Standard for the L-isomer

metabolite)

CAS Number (Salt Ref)

Note:[1][2][3][4][5] Disodium salts are often

cataloged under the parent CAS or vendor-

specific codes (e.g., TRC-A161240). Some

catalogs reference 60603-13-6 for the free acid

basis of specific salt formulations.[1][3]

Molecular Formula
C₁₃H₁₆N₂O₅S (Free Acid) / C₁₃H₁₄N₂Na₂O₅S

(Disodium Salt)

Molecular Weight
312.34 g/mol (Free Acid) / 356.31 g/mol

(Disodium Salt)

Solubility
Free Acid: DMSO, Methanol.[3] Disodium Salt:

Highly soluble in Water (>10 mg/mL).

pKa
Carboxyl: ~3.5; Phenol: ~9.5 (Disodium salt is

ionized at both sites).

Metabolic Mechanism: The NAPQI Detoxification
Pathway[6]
Understanding the formation of APAP-NAC is critical for interpreting toxicological data. At

therapeutic doses, Acetaminophen (APAP) is primarily metabolized via glucuronidation and

sulfation. However, a fraction (~5-10%) is oxidized by CYP450 enzymes (mainly CYP2E1) to

form NAPQI, a highly reactive electrophile.

NAPQI is detoxified by conjugation with hepatic Glutathione (GSH).[6][7] This conjugate is

processed by the kidneys:

Hydrolysis:
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-glutamyl transferase (GGT) removes glutamate.

Cleavage: Dipeptidases remove glycine, leaving the Cysteine conjugate (APAP-Cys).

Acetylation: N-acetyltransferase (NAT) acetylates the cysteine nitrogen to form

Acetaminophen Mercapturate (APAP-NAC), which is excreted in urine.

Pathway Visualization
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Figure 1: The metabolic cascade from APAP bioactivation to mercapturic acid excretion.
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Analytical Protocol: LC-MS/MS Quantification
This protocol utilizes the Disodium Salt as the calibration standard due to its stability in

aqueous stock solutions. The method is designed for human plasma or urine.

A. Reagents & Standards
Stock Solution: Dissolve 10 mg APAP-NAC Disodium Salt in 10 mL Water (1 mg/mL free acid

equivalent). Store at -20°C.

Internal Standard (IS): Acetaminophen-d4 or APAP-NAC-d3 (isotope dilution is preferred for

matrix compensation).

Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

B. Sample Preparation (Protein Precipitation)
Rationale: Rapid removal of proteins prevents column fouling and ion suppression while

maintaining high recovery of polar metabolites like APAP-NAC.

Aliquot 50 µL of plasma/urine into a 1.5 mL centrifuge tube.

Add 20 µL of Internal Standard solution (500 ng/mL).

Add 150 µL of ice-cold Acetonitrile (Precipitating agent).

Vortex vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of Water (to match

initial mobile phase strength).

C. LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Waters HSS T3 or Phenomenex Kinetex), 2.1 x 100 mm,

1.8 µm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 0.4 mL/min.

Gradient:

0-1.0 min: 5% B (Isocratic hold for polar retention)

1.0-5.0 min: 5% -> 95% B

5.0-6.0 min: 95% B (Wash)

6.1-8.0 min: 5% B (Re-equilibration)

Ionization: Electrospray Ionization (ESI), Positive Mode (+). Note: Negative mode is also

viable for the carboxylic acid, but positive mode often yields better sensitivity for the

amide/amine moieties.

MRM Transitions (Precursor -> Product):

Analyte Precursor (m/z) Product (m/z)
Collision Energy
(V)

APAP-NAC 313.1 [M+H]⁺
208.1 (Loss of NAC
group)

20

APAP-NAC 313.1 [M+H]⁺
140.1 (Cysteine

fragment)
35

| APAP-d4 (IS)| 156.1 [M+H]⁺ | 114.1 | 25 |
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Figure 2: Streamlined extraction and quantification workflow for APAP-NAC.
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Safety & Handling (SDS Highlights)
Hazard Identification: The disodium salt is generally classified as an irritant (Skin Irrit. 2, Eye

Irrit. 2).

Stability: The thioether linkage is susceptible to oxidation. Standards should be stored under

inert gas (Nitrogen/Argon) at -20°C. Avoid repeated freeze-thaw cycles; aliquot stock

solutions upon initial preparation.

Disposal: Treat as chemical waste containing sulfur and nitrogenous compounds.

References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for

CID 54306, Acetaminophen mercapturate. PubChem. Available at: [Link]

Mazaleuskaya, L. L., et al. (2015). PharmGKB summary: acetaminophen pathway.

Pharmacogenetics and Genomics. Available at: [Link]

Cook, S. F., et al. (2016). Simultaneous quantification of acetaminophen and five
acetaminophen metabolites in human plasma and urine by LC-MS/MS. Journal of
Chromatography B. (Methodology basis for MRM transitions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Acetaminophen Mercapurate Disodium Salt | CAS 60603-13-6 (free acid) | SCBT - Santa
Cruz Biotechnology [scbt.com]

2. N-乙酰基-S-苯基-L-半胱氨酸 analytical standard | Sigma-Aldrich [sigmaaldrich.com]

3. bocsci.com [bocsci.com]

4. Acetaminophen Mercapurate Disodium | CymitQuimica [cymitquimica.com]

5. Acetaminophen Mercapurate Disodium | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acetaminophen-mercapturate
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4498965/
https://www.benchchem.com/product/b1157603?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/acetaminophen-mercapurate-disodium-salt-60603-13-6-free-acid
https://www.scbt.com/p/acetaminophen-mercapurate-disodium-salt-60603-13-6-free-acid
https://www.sigmaaldrich.com/HK/zh/product/sial/30498
https://www.bocsci.com/product/acetaminophen-mercapurate-disodium-salt-343663.html
https://cymitquimica.com/es/productos/TR-A161240/60603-13-6/acetaminophen-mercapurate-disodium-salt/
https://cymitquimica.com/products/TR-A161240/60603-13-6/acetaminophen-mercapurate-disodium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. waters.com [waters.com]

7. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Acetaminophen Mercapurate Disodium Salt CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157603/docs#acetaminophen-mercapurate-
disodium-salt-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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